(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 4-tert-butylbenzoate

• IUPAC Name: (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 4-tert-butylbenzoate
• InChI: InChI=1S/C17H18N2O5/c1-10-9-13(14(19(22)23)15(20)18-10)24-16(21)11-5-7-12(8-6-11)17(2,3)4/h5-9H,1-4H3,(H,18,20)
• InChI Key: NSXLIEUDHCRWKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C17H18N2O5
• DSSTOX Substance ID: DTXSID501328181
• Molecular Weight: 330.33 g/mol
• Solubility: 46.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 868679-54-3

Description

Synthesis Analysis

The synthesis pathway for this compound involves the condensation of 4-methoxybenzaldehyde with ethyl acetoacetate to form 4-methoxybenzylidene ethyl acetoacetate. This intermediate is then reacted with nitromethane to form 6-methyl-3-nitro-2-oxo-1,2-dihydropyridine-4-carbaldehyde, which is subsequently reacted with ammonium acetate to form the final product.

Molecular Structure Analysis

The molecular structure of this compound is complex and allows it to interact with various biological targets. The exact arrangement of the molecules within a layered structure is not fully understood.

Chemical Reactions Analysis

The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion. When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained.

Scientific Research Applications

Plant Hormone Research

• Although less common, 6-MNO-4-MB has also been studied in the context of plant biology. For instance, indole derivatives like indole-3-acetic acid play essential roles as plant hormones. While not directly related, this highlights the broader interest in indole-based compounds across various fields.